ethyl 4-[(7-hydroxy-8-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate

• IUPAC Name: ethyl 4-[7-hydroxy-8-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-2-methyl-4-oxochromen-3-yl]oxybenzoate
• InChI: InChI=1S/C26H30N2O7/c1-3-33-26(32)18-4-6-19(7-5-18)35-24-17(2)34-25-20(23(24)31)8-9-22(30)21(25)16-28-12-10-27(11-13-28)14-15-29/h4-9,29-30H,3,10-16H2,1-2H3
• InChI Key: SZOYHPVMOLWELH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)OC2=C(OC3=C(C2=O)C=CC(=C3CN4CCN(CC4)CCO)O)C
• Molecular Formula: C26H30N2O7
• Molecular Weight: 482.5 g/mol

Description

Ethyl 4-[(7-hydroxy-8-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate is a useful research compound. Its molecular formula is C26H30N2O7 and its molecular weight is 482.533. The purity is usually 95%.
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Scientific Research Applications

• Crystal Structure Analysis

  • Ethyl 2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate, a compound related to the chemical , has been analyzed using X-ray crystallography. It was found to form intramolecular hydrogen bonds between its coumarin units and the carbonyl group of the benzoate group (Manolov, Morgenstern, & Hegetschweiler, 2012).

• Novel δ-Opioid Agonists

  • Compounds such as ADL5859 and ADL5747, which share structural similarities with the queried chemical, demonstrate potential as novel δ-opioid agonists with good oral bioavailability and analgesic and antidepressive effects (Nozaki et al., 2012).

• Potential Anti-Tumor Agents

  • Derivatives of chromenopyrimidine, related to the chemical of interest, have been synthesized and show potential as anti-tumor agents against specific human cell lines (Badrey & Gomha, 2012).

• Molecular Structure Determination

  • The molecular structure of 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid, a structurally similar compound, was determined, providing insight into the conformation of its piperazine ring and the relationship between its molecular components (Faizi, Ahmad, & Golenya, 2016).

• Antimicrobial Activities

  • New 1,2,4-Triazole derivatives, which include structures similar to the queried compound, have shown antimicrobial activities against various microorganisms, indicating potential therapeutic applications (Bektaş et al., 2007).

• Receptor Binding and Molecular Docking

  • Compounds with structural elements of the queried chemical have been synthesized and evaluated for their receptor binding affinity and molecular docking, showing potential for use in treatments related to human breast cancer and kidney cell lines (Parveen et al., 2017).

• H1-Antihistaminic Agents

  • Derivatives of benzimidazole, which share structural elements with the compound , have been synthesized and evaluated for their H1-antihistaminic activity, providing potential new options for allergy treatment (Iemura et al., 1986).